Cas no 1038368-91-0 (2-{1-(2,5-dichlorophenyl)ethylamino}ethan-1-ol)

• Product Name: 2-{1-(2,5-dichlorophenyl)ethylamino}ethan-1-ol
• CAS No: 1038368-91-0
• MF: C₁₀H₁₃Cl₂NO
• MW: 234.122320890427
• CID: 5156614
• PubChem ID: 43151172
• Update Time: 2026-03-04

2-{1-(2,5-dichlorophenyl)ethylamino}ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• Ethanol, 2-[[1-(2,5-dichlorophenyl)ethyl]amino]-
• 2-{1-(2,5-dichlorophenyl)ethylamino}ethan-1-ol

• Inchi： 1S/C10H13Cl2NO/c1-7(13-4-5-14)9-6-8(11)2-3-10(9)12/h2-3,6-7,13-14H,4-5H2,1H3
• InChI Key： FIHYWIIPPRQUIB-UHFFFAOYSA-N
• SMILES： C(O)CNC(C1=CC(Cl)=CC=C1Cl)C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes

Additional information on 2-{1-(2,5-dichlorophenyl)ethylamino}ethan-1-ol

Recent Advances in the Study of 2-{1-(2,5-dichlorophenyl)ethylamino}ethan-1-ol (CAS: 1038368-91-0)

The compound 2-{1-(2,5-dichlorophenyl)ethylamino}ethan-1-ol (CAS: 1038368-91-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications. Recent studies have focused on elucidating its pharmacological properties, mechanisms of action, and potential clinical applications. This research brief aims to summarize the latest findings related to this compound, providing a comprehensive overview for professionals in the field.

One of the key areas of investigation has been the compound's interaction with specific biological targets. Preliminary studies suggest that 2-{1-(2,5-dichlorophenyl)ethylamino}ethan-1-ol exhibits selective binding affinity towards certain receptors, which may underlie its therapeutic effects. Researchers have employed advanced techniques such as X-ray crystallography and molecular docking simulations to map these interactions at the atomic level. These studies have provided valuable insights into the compound's binding mode and potential for optimization.

In addition to its receptor interactions, recent research has explored the compound's pharmacokinetic properties. Studies in animal models have demonstrated favorable absorption and distribution profiles, with particular attention paid to its ability to cross the blood-brain barrier. This characteristic makes it a candidate for central nervous system (CNS)-targeted therapies. Furthermore, metabolic stability studies have shown that the compound undergoes predictable biotransformation, which is crucial for its development as a pharmaceutical agent.

The therapeutic potential of 2-{1-(2,5-dichlorophenyl)ethylamino}ethan-1-ol has been investigated in several disease models. Notably, research has highlighted its efficacy in neurological disorders, with promising results in preclinical models of neurodegenerative diseases. The compound's mechanism of action appears to involve modulation of neurotransmitter systems, although the exact pathways are still under investigation. These findings have sparked interest in further clinical development.

From a synthetic chemistry perspective, recent advancements have been made in the production and optimization of 2-{1-(2,5-dichlorophenyl)ethylamino}ethan-1-ol. Novel synthetic routes have been developed to improve yield and purity, while structure-activity relationship (SAR) studies have identified key modifications that enhance its pharmacological profile. These developments are crucial for scaling up production and ensuring consistent quality for further research and potential clinical use.

Safety and toxicology studies have also been a focus of recent research. Comprehensive evaluations in various model systems have provided preliminary data on the compound's safety profile. While initial results are promising, further investigations are needed to fully characterize its potential side effects and establish safe dosage ranges. These studies are essential for guiding future clinical trials and regulatory submissions.

In conclusion, the growing body of research on 2-{1-(2,5-dichlorophenyl)ethylamino}ethan-1-ol (CAS: 1038368-91-0) demonstrates its potential as a valuable therapeutic agent. The compound's unique pharmacological properties, combined with recent advancements in understanding its mechanism of action and optimization, position it as an exciting candidate for further development. Continued research in this area is expected to yield important insights that could lead to novel treatment options for various medical conditions.